Cas no 135070-90-5 (2-Cyclopropyl-5,7-dimethyl-3H-imidazo[4,5-b]pyridine)

• Product Name: 2-Cyclopropyl-5,7-dimethyl-3H-imidazo[4,5-b]pyridine
• CAS No: 135070-90-5
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 1095312
• PubChem ID: 10313440
• Update Time: 2025-10-29

2-Cyclopropyl-5,7-dimethyl-3H-imidazo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropyl-5,7-dimethyl-3H-imidazo[4,5-b]pyridine
• 2-cyclopropyl-5,7-dimethyl-1H-imidazo[4,5-b]pyridine
• 135070-90-5
• SCHEMBL4333299
• 2-cyclopropyl-5,7-dimethylimidazo[4,5-b]pyridine
• SLLBPGJAGJGERR-UHFFFAOYSA-N
• DTXSID60437999

• Inchi： 1S/C11H13N3/c1-6-5-7(2)12-11-9(6)13-10(14-11)8-3-4-8/h5,8H,3-4H2,1-2H3,(H,12,13,14)
• InChI Key： SLLBPGJAGJGERR-UHFFFAOYSA-N
• SMILES： N1C2C(C)=CC(C)=NC=2N=C1C1CC1

Computed Properties

• Exact Mass: 187.11109
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 2-Cyclopropyl-5,7-dimethyl-3H-imidazo[4,5-b]pyridine

Comprehensive Guide to 2-Cyclopropyl-5,7-dimethyl-3H-imidazo[4,5-b]pyridine (CAS No. 135070-90-5)

2-Cyclopropyl-5,7-dimethyl-3H-imidazo[4,5-b]pyridine (CAS No. 135070-90-5) is a heterocyclic organic compound with a unique molecular structure that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the imidazo[4,5-b]pyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities and applications in drug discovery. The presence of a cyclopropyl group and two methyl substituents at positions 5 and 7 further enhances its chemical versatility.

The molecular formula of 2-Cyclopropyl-5,7-dimethyl-3H-imidazo[4,5-b]pyridine is C₁₁H₁₃N₃, and it has a molecular weight of 187.24 g/mol. Its structure features a fused imidazole and pyridine ring system, which is a common scaffold in many bioactive molecules. Researchers are particularly interested in this compound due to its potential as a building block for pharmaceutical intermediates and its role in the development of novel therapeutic agents.

One of the key reasons for the growing interest in 2-Cyclopropyl-5,7-dimethyl-3H-imidazo[4,5-b]pyridine is its relevance in addressing current challenges in drug discovery and medicinal chemistry. With the rise of antibiotic resistance and the need for new antiviral compounds, heterocyclic frameworks like this one are being extensively studied for their potential to inhibit pathogenic enzymes or modulate biological pathways. The imidazo[4,5-b]pyridine core, in particular, has been explored for its interactions with various protein targets.

In addition to its pharmaceutical applications, 2-Cyclopropyl-5,7-dimethyl-3H-imidazo[4,5-b]pyridine is also valuable in material science. Its rigid, planar structure makes it a candidate for designing organic semiconductors or luminescent materials. Recent studies have highlighted the potential of similar compounds in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and sensors, due to their electron-rich properties.

The synthesis of 2-Cyclopropyl-5,7-dimethyl-3H-imidazo[4,5-b]pyridine typically involves multi-step organic reactions, including cyclization and functional group transformations. Researchers often employ palladium-catalyzed cross-coupling or microwave-assisted synthesis to improve yields and reduce reaction times. These methods align with the broader trend toward green chemistry and sustainable synthetic practices, which are highly prioritized in modern laboratories.

From a commercial perspective, the demand for 2-Cyclopropyl-5,7-dimethyl-3H-imidazo[4,5-b]pyridine is driven by its utility in high-value chemical applications. Pharmaceutical companies and research institutions are the primary consumers, using it as a precursor for more complex molecules. The compound is often listed in chemical catalogs under its CAS number 135070-90-5, making it easily identifiable for procurement purposes.

Safety and handling of 2-Cyclopropyl-5,7-dimethyl-3H-imidazo[4,5-b]pyridine follow standard laboratory protocols for organic compounds. While it is not classified as hazardous under typical conditions, proper personal protective equipment (PPE) such as gloves and goggles should be used during handling. Storage recommendations usually include keeping the compound in a cool, dry place away from direct sunlight to maintain stability.

For researchers interested in exploring the properties of 2-Cyclopropyl-5,7-dimethyl-3H-imidazo[4,5-b]pyridine, analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed. These methods help verify purity, confirm structural integrity, and assess compatibility with other reagents in synthetic pathways.

The future of 2-Cyclopropyl-5,7-dimethyl-3H-imidazo[4,5-b]pyridine research looks promising, with ongoing investigations into its structure-activity relationships (SAR) and potential modifications to enhance its efficacy. As computational tools like molecular docking and quantum chemistry calculations become more advanced, researchers can better predict how this compound interacts with biological targets, accelerating its adoption in drug development pipelines.

In summary, 2-Cyclopropyl-5,7-dimethyl-3H-imidazo[4,5-b]pyridine (CAS No. 135070-90-5) is a versatile and scientifically significant compound with broad applications in pharmaceuticals, material science, and chemical synthesis. Its unique structural features and potential for customization make it a valuable asset in both academic and industrial settings. As research progresses, this compound is likely to play an increasingly important role in addressing global health and technological challenges.